N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H25N3O3S2/c1-21(2)17-9-7-15(8-10-17)13-20-19(23)16-5-3-11-22(14-16)27(24,25)18-6-4-12-26-18/h4,6-10,12,16H,3,5,11,13-14H2,1-2H3,(H,20,23)
• InChI Key: RYJYYYOVKJYJSO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNC(=O)C2CCCN(C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H25N3O3S2
• Molecular Weight: 407.6 g/mol

Description

N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide, also known as DTBP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DTBP is a piperidinecarboxamide derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide reacts with cysteine and glutathione through its piperidinecarboxamide group, leading to the formation of a fluorescent adduct. The reaction is highly specific and can be used to detect cysteine and glutathione in biological samples. N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide can also cross-link proteins through its reactive piperidinecarboxamide group, leading to the formation of protein complexes. This property has been used to study protein-protein interactions.
Biochemical and Physiological Effects:
N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been shown to induce apoptosis in cancer cells, making it a potential antitumor agent. It has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines. Additionally, N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been shown to have neuroprotective effects, protecting neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide is a highly specific fluorescent probe for the detection of cysteine and glutathione, making it a valuable tool for studying redox biology. Its ability to cross-link proteins makes it a useful tool for studying protein-protein interactions. However, N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has limitations in terms of its solubility and stability in biological samples, which can affect its performance in experiments.

Future Directions

There are several future directions for the study of N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide. One potential direction is the development of N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide derivatives with improved solubility and stability in biological samples. Another direction is the investigation of N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide as an antitumor agent in vivo. Additionally, N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide could be used to study the redox regulation of biological processes in disease states, such as cancer and neurodegenerative diseases.

Synthesis Methods

N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide can be synthesized using different methods, such as the reaction of 4-(dimethylamino)benzaldehyde with 2-thiophenesulfonyl chloride in the presence of a base, followed by the addition of piperidine and subsequent purification. Another method involves the reaction of 4-(dimethylamino)benzaldehyde with 2-thiophenesulfonyl isocyanate in the presence of a base, followed by the addition of piperidine and purification. Both methods yield N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide in high purity.

Scientific Research Applications

N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been extensively studied for its potential use as a fluorescent probe for the detection of cysteine and glutathione. It has also been used as a tool for studying protein-protein interactions, as it can cross-link proteins through its reactive piperidinecarboxamide group. Additionally, N-[4-(dimethylamino)benzyl]-1-(2-thienylsulfonyl)-3-piperidinecarboxamide has been investigated for its potential use as an antitumor agent due to its ability to induce apoptosis in cancer cells.